Cas no 929047-50-7 ((3R)-4-benzylmorpholine-3-carboxylic acid)

• Product Name: (3R)-4-benzylmorpholine-3-carboxylic acid
• CAS No: 929047-50-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD06799464
• CID: 1056117
• Update Time: 2025-10-28

(3R)-4-benzylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-3-morpholinecarboxylic Acid
• (3R)-4-benzylmorpholine-3-carboxylic acid
• (3R)-4-(phenylmethyl)-3-morpholinecarboxylic acid
• (R)-4-Benzylmorpholine-3-carboxylic acid
• 3-Morpholinecarboxylic acid, 4-(phenylmethyl)-, (3R)-
• XZVHBJHXLYHSNN-LLVKDONJSA-N
• KM3150
• 4815AJ
• SB22759
• FCH2811912
• (R)-4-Benzyl-3-morpholinecarboxylicAcid
• AB1000368
• AX8173708
• (R)-4-Benzyl-3-morpholinecarboxy

• MDL： MFCD06799464
• Inchi： 1S/C12H15NO3/c14-12(15)11-9-16-7-6-13(11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m1/s1
• InChI Key： XZVHBJHXLYHSNN-LLVKDONJSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 49.8

Experimental Properties

• PSA: 49.77000
• LogP: 0.90990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3R)-4-benzylmorpholine-3-carboxylic acid

929047-50-7: (3R)-4-benzylmorpholine-3-carboxylic acid

The compound 929047-50-7, also known as (3R)-4-benzylmorpholine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring with a benzyl group and a carboxylic acid moiety. The (3R) configuration denotes the specific stereochemistry at the third carbon of the morpholine ring, which plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of (3R)-4-benzylmorpholine-3-carboxylic acid in various therapeutic areas, particularly in the development of novel drugs targeting central nervous system disorders. The molecule's structure allows for strong interactions with specific receptors, making it a promising candidate for drug design. Researchers have explored its ability to modulate neurotransmitter systems, which could lead to innovative treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 929047-50-7 involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the morpholine ring, followed by selective alkylation to introduce the benzyl group and subsequent oxidation to generate the carboxylic acid functionality. The stereochemistry at the third carbon is carefully controlled during these steps to ensure the desired (3R) configuration. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of chemical properties, (3R)-4-benzylmorpholine-3-carboxylic acid exhibits excellent solubility in polar solvents due to its carboxylic acid group, which enhances its bioavailability. Its stability under physiological conditions has also been tested extensively, with results indicating that it maintains its integrity during pharmacokinetic studies. These properties are critical for its potential use in drug delivery systems and formulations.

One of the most exciting developments involving this compound is its application in peptide synthesis. The carboxylic acid group serves as an excellent nucleophile in coupling reactions, enabling the construction of complex peptide structures with high efficiency. Recent advancements in this area have demonstrated that 929047-50-7 can be used as a building block for creating bioactive peptides with tailored functions, such as enzyme inhibitors or receptor agonists.

Moreover, (3R)-4-benzylmorpholine-3-carboxylic acid has shown promise in materials science applications. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis. Researchers have explored its use in creating biodegradable polymers for biomedical applications, such as drug delivery vehicles or tissue engineering scaffolds. These applications leverage the compound's unique combination of chemical stability and biocompatibility.

From an environmental standpoint, recent studies have evaluated the eco-friendliness of 929047-50-7 and its derivatives. Results indicate that under controlled conditions, the compound undergoes efficient biodegradation without releasing harmful byproducts. This finding is particularly important for industries seeking sustainable alternatives in chemical synthesis and material production.

In conclusion, 929047-50-7, or (3R)-4-benzylmorpholine-3-carboxylic acid, stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.